Cas no 306976-41-0 (1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-PIPERIDINYL 4-METHOXYBENZENECARBOXYLATE)

• Product Name: 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-PIPERIDINYL 4-METHOXYBENZENECARBOXYLATE
• CAS No: 306976-41-0
• MF: C₁₉H₁₈ClF₃N₂O₃
• MW: 414.806034564972
• CID: 5269572
• Update Time: 2025-07-01

1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-PIPERIDINYL 4-METHOXYBENZENECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-PIPERIDINYL 4-METHOXYBENZENECARBOXYLATE
• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl 4-methoxybenzoate

• Inchi： 1S/C19H18ClF3N2O3/c1-27-14-4-2-12(3-5-14)18(26)28-15-6-8-25(9-7-15)17-16(20)10-13(11-24-17)19(21,22)23/h2-5,10-11,15H,6-9H2,1H3
• InChI Key： MDAXMXGTGSDSPX-UHFFFAOYSA-N
• SMILES： C(OC1CCN(C2=NC=C(C(F)(F)F)C=C2Cl)CC1)(=O)C1=CC=C(OC)C=C1

Additional information on 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-PIPERIDINYL 4-METHOXYBENZENECARBOXYLATE

Comprehensive Overview of 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-PIPERIDINYL 4-METHOXYBENZENECARBOXYLATE (CAS No. 306976-41-0)

The compound 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-PIPERIDINYL 4-METHOXYBENZENECARBOXYLATE (CAS No. 306976-41-0) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl and chloro substituents on the pyridine ring, as well as the 4-methoxybenzenecarboxylate moiety, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological targets, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for fluorinated compounds like 306976-41-0 has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapies, where such molecules are pivotal. The piperidinyl and pyridinyl components of this compound further contribute to its versatility, enabling interactions with a wide range of biological systems. These attributes have sparked discussions in forums and publications about its potential in treating neurological disorders and inflammatory conditions, though rigorous clinical validation is still underway.

From a synthetic chemistry perspective, 306976-41-0 exemplifies the convergence of heterocyclic chemistry and medicinal chemistry. Its synthesis often involves multi-step protocols, including cross-coupling reactions and esterification, which are hot topics in organic chemistry research. The compound’s CAS number (306976-41-0) serves as a critical identifier for researchers sourcing it for lab studies or patent filings. Notably, its structural complexity has also made it a case study for computational chemistry models, which predict its reactivity and interactions.

Environmental and green chemistry considerations are also relevant to 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-4-PIPERIDINYL 4-METHOXYBENZENECARBOXYLATE. As industries shift toward sustainable practices, the synthesis and degradation pathways of such compounds are under scrutiny. Researchers are investigating biodegradation methods and catalytic processes to minimize ecological impact. This aligns with broader searches for eco-friendly chemicals and green synthesis techniques, which dominate academic and industrial discourse.

In summary, 306976-41-0 represents a compelling intersection of chemical innovation and applied research. Its multifaceted applications—from drug development to material science—underscore its importance in modern chemistry. As interest in fluorinated heterocycles and tailored therapeutics grows, this compound is poised to remain a focal point in scientific exploration.